BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic data for 3-Bromo-5-methoxy-1h-
iIndole (NMR, MS)

Author: BenchChem Technical Support Team. Date: January 2026

Compound of Interest

Compound Name: 3-Bromo-5-methoxy-1h-indole

Cat. No.: B1387245

An In-Depth Technical Guide to the Spectroscopic Data of 3-Bromo-5-methoxy-1h-indole

Authored by: Gemini, Senior Application Scientist
Abstract

This technical guide provides a comprehensive overview of the spectroscopic data for 3-
Bromo-5-methoxy-1h-indole (CAS No: 85092-83-7). Aimed at researchers, scientists, and
professionals in drug development, this document delves into the Nuclear Magnetic Resonance
(NMR) and Mass Spectrometry (MS) data that are fundamental to the structural elucidation and
characterization of this compound. The guide offers an analysis of *H NMR and 3C NMR
spectra, interpretation of mass spectrometry fragmentation patterns, and standardized
experimental protocols for data acquisition. This information is critical for confirming the identity,
purity, and structure of 3-Bromo-5-methoxy-1h-indole in synthetic and medicinal chemistry
applications.

Introduction

3-Bromo-5-methoxy-1h-indole is a substituted indole derivative. The indole nucleus is a vital
structural motif found in numerous biologically active natural products and synthetic
pharmaceutical agents.[1] The presence of methoxy and bromo substituents on the indole ring
significantly influences its electronic properties and reactivity, making it a valuable intermediate
in organic synthesis.[1] Accurate spectroscopic characterization is the cornerstone of chemical
synthesis, ensuring the structural integrity of intermediates and final products. This guide
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provides a detailed examination of the NMR and MS data that define the molecular architecture
of 3-Bromo-5-methoxy-1h-indole.

Molecular Details:

Parameter Value Reference
Molecular Formula CoHsBrNO [2][3]
Molecular Weight 226.07 g/mol [2]

Exact Mass 224.97893 g/mol [2]

CAS Number 85092-83-7 [3]

Molecular Structure

The structure of 3-Bromo-5-methoxy-1h-indole, featuring a bromine atom at the C3 position
and a methoxy group at the C5 position of the indole core, is depicted below.
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Sample Preparation

[Weigh 5-10 mg of sample]

'

E)issolve in ~0.7 mL of deuterated solvent (e.g., CDC13D

'

CAdd internal standard (TMSD

'

[Transfer toa 5 mm NMR tuba

Data Acqu151t10 400 MHz S ectrometer)

H NMR: 13C NMR:

- Pulse Program: zg30 - Pulse Program: zgpg30
- Scans: 16 - Scans: 1024

- Relaxation Delay 2s - Relaxation Delay: 2s

Data P ocessm

Fourier Transforrn

Phase CorrectiorD
G_%aseline Correctioa

Gntegration & Peak Pickinfa
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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methoxy-1h-indole-nmr-ms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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